Cas no 2331211-54-0 ((S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride)

• Product Name: (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride
• CAS No: 2331211-54-0
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• MDL: MFCD31812898
• CID: 4777175
• Update Time: 2025-06-08

(S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride
• SB35773
• (S)-2-((4-Methylmorpholin-3-yl)methyl)isoindoline-1,3-dione hydrochloride

• MDL： MFCD31812898
• Inchi： 1S/C14H16N2O3.ClH/c1-15-6-7-19-9-10(15)8-16-13(17)11-4-2-3-5-12(11)14(16)18;/h2-5,10H,6-9H2,1H3;1H/t10-;/m0./s1
• InChI Key： HSOBLATZXCATJV-PPHPATTJSA-N
• SMILES： Cl.O1CCN(C)[C@H](C1)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Topological Polar Surface Area: 49.8

Additional information on (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride

Comprehensive Overview of (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride (CAS No. 2331211-54-0)

The compound (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride (CAS No. 2331211-54-0) is a chemically synthesized derivative of isoindole-1,3-dione, featuring a 4-methyl-morpholin-3-ylmethyl substituent in the (S)-configuration. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of the morpholine ring and the isoindole-1,3-dione core makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in small-molecule modulators targeting specific biological pathways. (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride is often discussed in the context of kinase inhibitors and enzyme modulators, which are hot topics in oncology and neurodegenerative disease research. Researchers are particularly intrigued by its potential to interact with protein-protein interactions (PPIs), a rapidly growing field in medicinal chemistry.

The compound’s hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This property is critical for preclinical research, where bioavailability and stability are key concerns. Additionally, the (S)-enantiomer specificity suggests potential for high selectivity in biological systems, a feature highly sought after in the development of chiral drugs.

From a synthetic chemistry perspective, the preparation of (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride involves multi-step organic transformations, including asymmetric synthesis and N-alkylation reactions. These methods are frequently searched by chemists looking for innovative approaches to heterocyclic compound synthesis. The compound’s structural complexity also makes it a valuable case study for advanced organic synthesis techniques.

In the realm of computational chemistry, (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride has been the subject of molecular docking studies to predict its binding affinity with various biological targets. Such studies are often coupled with QSAR (Quantitative Structure-Activity Relationship) analyses, which are popular among researchers aiming to optimize drug-like properties. The integration of AI-driven drug design tools has further accelerated interest in this compound, as it aligns with the trend toward rational drug discovery.

The compound’s potential applications extend to central nervous system (CNS) disorders, given the morpholine moiety’s prevalence in neuroactive compounds. This has led to increased searches for blood-brain barrier (BBB) permeability predictors, a key consideration for CNS-targeted therapeutics. Furthermore, its isoindole-1,3-dione core is structurally similar to several FDA-approved drugs, sparking discussions about repurposing strategies.

As the demand for highly selective and low-toxicity compounds grows, (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride remains a subject of active investigation. Its relevance to precision medicine and personalized therapeutics underscores its importance in modern pharmaceutical research. With ongoing advancements in analytical techniques such as LC-MS and NMR spectroscopy, researchers continue to uncover new insights into its properties and potential uses.

In summary, (S)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride (CAS No. 2331211-54-0) represents a compelling example of how structural innovation drives progress in drug discovery. Its combination of chirality, solubility, and bioactivity makes it a versatile tool for researchers addressing some of the most pressing challenges in medicinal chemistry and biopharmaceuticals.